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Compound of Interest

Compound Name: Carvone, (+-)-

Cat. No.: B1668592

Proper disposal of (+-)-Carvone is crucial for maintaining laboratory safety and environmental
compliance. This guide provides detailed procedures for researchers, scientists, and drug
development professionals to handle and dispose of Carvone waste safely and effectively. The
information is based on established safety data sheets and chemical waste management
guidelines.

Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing the appropriate Personal
Protective Equipment (PPE).[1] Handling should occur in a well-ventilated area.[2][3]

Eye/Face Protection: Use safety glasses with side-shields or a face shield.[1]

Skin Protection: Handle with chemical-resistant gloves (e.g., butyl-rubber).[1] Wear
protective clothing to prevent skin contact.[2]

Respiratory Protection: If ventilation is inadequate, use a respirator.[4]

General Hygiene: Wash hands thoroughly after handling.[5] Do not eat, drink, or smoke in
the work area.[1]

Quantitative Data for (+-)-Carvone

The following table summarizes key quantitative data for Carvone, essential for risk
assessment and handling.
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Property Value Source(s)
Chemical Formula C10H140 [4]

Molecular Weight 150.22 g/mol [6]
Appearance Colorless to pale yellow liquid [4107]

Odor Spearmint-like or Caraway-like  [4][7]

Boiling Point 230-231 °C [6][7]

Flash Point 88 - 97 °C (Closed Cup) [417181e110]
Density ~0.96 g/cm3 at 20 °C [71[8]

Solubility in Water

Insoluble / Slightly soluble
(~1300 mg/L at 25 °C)

[er71el

Oral LD50 (Rat)

1640 mg/kg

(410718l

Dermal LD50 (Rat)

>2000 mg/kg

[11]

Hazard Class

Combustible Liquid (Class IIIA)

[7]

Disposal Protocol for (+-)-Carvone

Disposal of Carvone must adhere to local, regional, and national hazardous waste regulations.

[12] Never dispose of Carvone down the drain or in regular trash.[11]

Step 1: Waste Identification and Segregation

« ldentify the Waste Stream: Determine if the waste is unused/surplus Carvone, contaminated

materials from a spill (e.g., absorbent pads, soil), or an empty container.

o Segregate Waste: Do not mix Carvone waste with other chemical waste streams.[1] Keep it

in its original or a compatible, properly labeled container.[1]

Step 2: Handling Spills and Contaminated Materials

o Ensure Safety: Remove all sources of ignition from the area as Carvone is a combustible

liquid.[3][7] Ensure the area is well-ventilated.[7]
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Containment: Absorb the spill with an inert, non-combustible material such as sand or earth.

[1][7]

Collection: Carefully sweep or scoop the absorbed material into a suitable, sealable
container for hazardous waste.[1][7]

Decontamination: Clean the spill area thoroughly. Dispose of all contaminated cleaning
materials (gloves, wipes, etc.) as hazardous waste.

Step 3: Packaging and Labeling

Container: Use a suitable, closed container for disposal.[1] For liquid waste, ensure the
container is leak-proof.

Labeling: Clearly label the waste container as "Hazardous Waste" and identify the contents
as "Carvone". Include any other components if it's a mixture. Follow your institution's specific
labeling requirements.[13]

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in
accordance with applicable laws and good laboratory practices.[1]

Step 4: Storage and Disposal

Storage: Store the sealed waste container in a cool, dry, well-ventilated area designated for
hazardous waste, away from incompatible materials like strong oxidizing agents.[3][5]

Professional Disposal: Arrange for the collection of the waste by a licensed disposal
company or your institution's environmental health and safety (EHS) office.[1] The preferred
disposal method is controlled incineration with flue gas scrubbing or transfer to a licensed
chemical destruction plant.[3]

Empty Containers: Handle uncleaned, empty containers as you would the product itself.[1]
They may be triple-rinsed with a suitable solvent; the rinsate must be collected and disposed
of as hazardous waste.[13] After proper decontamination, the container can be offered for
recycling or disposed of according to institutional guidelines.[3][13]

Carvone Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of
Carvone waste.

Carvone Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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